Cas no 1780253-61-3 (Benzene, 1-bromo-5-(difluoromethyl)-2,3-dimethoxy-)

• Product Name: Benzene, 1-bromo-5-(difluoromethyl)-2,3-dimethoxy-
• CAS No: 1780253-61-3
• MF: C₉H₉BrF₂O₂
• MW: 267.067369222641
• CID: 6427652
• PubChem ID: 84711735
• Update Time: 2025-08-03

Benzene, 1-bromo-5-(difluoromethyl)-2,3-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-5-(difluoromethyl)-2,3-dimethoxy-
• 1-Bromo-5-(difluoromethyl)-2,3-dimethoxybenzene
• 1780253-61-3
• EN300-6508046

• Inchi： 1S/C9H9BrF2O2/c1-13-7-4-5(9(11)12)3-6(10)8(7)14-2/h3-4,9H,1-2H3
• InChI Key： CIUAONHNTJRTRW-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(C(F)F)=CC(OC)=C1OC

Computed Properties

• Exact Mass: 265.97540g/mol
• Monoisotopic Mass: 265.97540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.470±0.06 g/cm3(Predicted)
• Boiling Point: 272.9±40.0 °C(Predicted)

Additional information on Benzene, 1-bromo-5-(difluoromethyl)-2,3-dimethoxy-

Benzene, 1-bromo-5-(difluoromethyl)-2,3-dimethoxy- (CAS No. 1780253-61-3): A Comprehensive Overview

Benzene, 1-bromo-5-(difluoromethyl)-2,3-dimethoxy- is a specialized organic compound with the CAS number 1780253-61-3. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. The presence of multiple substituents, including bromine, difluoromethyl, and methoxy groups, makes it a versatile intermediate in the synthesis of various bioactive molecules.

The compound's structure consists of a benzene ring substituted with a bromine atom at the 1-position, a difluoromethyl group at the 5-position, and two methoxy groups at the 2- and 3-positions. This specific arrangement imparts distinct electronic and steric characteristics, making it a valuable building block in medicinal chemistry. The 1-bromo substituent enhances reactivity towards nucleophiles, while the 5-(difluoromethyl) group introduces electron-withdrawing effects that can modulate metabolic stability and pharmacokinetic properties.

In recent years, there has been growing interest in developing novel compounds with enhanced biological activity for therapeutic applications. The combination of bromine and difluoromethyl groups in Benzene, 1-bromo-5-(difluoromethyl)-2,3-dimethoxy- has been explored in various drug discovery programs. For instance, derivatives of this compound have shown promise as inhibitors of enzymes involved in cancer pathways. The methoxy groups further contribute to the compound's solubility and bioavailability, making it an attractive candidate for further development.

One of the most compelling aspects of this compound is its potential as a scaffold for designing next-generation therapeutics. Researchers have leveraged its structural features to develop molecules with improved efficacy and reduced side effects. The 1-bromo moiety allows for easy functionalization via cross-coupling reactions, enabling the introduction of additional pharmacophores. This flexibility has been exploited to create libraries of compounds for high-throughput screening.

The 5-(difluoromethyl) group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity. In drug design, such modifications are often crucial for improving the pharmacokinetic profile of a candidate molecule. Preclinical studies have demonstrated that compounds incorporating difluoromethyl groups exhibit prolonged half-lives and greater resistance to enzymatic degradation. This characteristic makes Benzene, 1-bromo-5-(difluoromethyl)-2,3-dimethoxy- a valuable asset in the quest for novel therapeutics.

The methoxy groups at the 2- and 3-positions contribute to the compound's overall polarity and hydrogen bonding capabilities. These features are essential for interactions with biological targets such as proteins and nucleic acids. In addition, the methoxy groups can influence the compound's solubility in both aqueous and organic solvents, facilitating its use in various synthetic protocols.

In conclusion, Benzene, 1-bromo-5-(difluoromethyl)-2,3-dimethoxy- (CAS No. 1780253-61-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a powerful tool for developing novel bioactive molecules with potential therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in drug discovery efforts.